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Compound of Interest

Compound Name: Isobutyl chloroformate

Cat. No.: B042661

Isobutyl chloroformate is a colorless to light-colored liquid with a pungent odor.[1] It is
primarily used in laboratory settings for chemical synthesis.[2] Due to its chemical properties, it
is classified under the Globally Harmonized System (GHS) as a hazardous substance with
multiple acute and chronic risks.[3][4]

The GHS classification, as standardized by OSHA (29 CFR 1910.1200), highlights the severe
nature of the hazards associated with this chemical.

Hazard Class Category Hazard Statement

H226: Flammable liquid and

Flammable Liquids Category 3
vapor
o ) H330/H331: Fatal or Toxic if
Acute Toxicity, Inhalation Category 2/3 )
inhaled
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
) ) o H314: Causes severe skin
Skin Corrosion/Irritation Category 1B
burns and eye damage
Serious Eye Damage/Eye H318: Causes serious eye
o Category 1
Irritation damage
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation

Table 1: GHS Hazard Classification for Isobutyl Chloroformate.[3][4][5]
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Physicochemical and Toxicological Data

Understanding the quantitative properties of isobutyl chloroformate is essential for risk
assessment and the design of safe experimental conditions.

Physical and Chemical Properties

The compound is a volatile and flammable liquid that reacts with water.[6] Its physical
properties are summarized below.

Property Value

Molecular Formula CsHoCIO2

Molecular Weight 136.58 g/mol

Boiling Point 128 - 129 °C (at 1,013 hPa)

Flash Point 36 °C (closed cup)

Specific Gravity / Density 1.048 - 1.053 g/mL

Solubility Decomposes in water. Miscible with ether,
chloroform, benzene.

Appearance Colorless to light yellow liquid

Table 2: Key Physical and Chemical Properties.[2][4]

Toxicological Data

Isobutyl chloroformate is highly toxic, particularly via inhalation.[3][5] The available acute
toxicity data are critical for understanding its potential health effects.
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Metric Value Species Notes

Harmful if swallowed.

LDso (Oral) 1400 mg/kg Rat ]

Fatal if inhaled.
LCso (Inhalation) 1.81 mg/L (4 h, vapor) - (Expert Judgment)[2]

[3]

Table 3: Acute Toxicity Values.[2][3][4]

Methodological Note on Cited Experiments

Safety Data Sheets provide summarized toxicological endpoints (e.g., LDso, LCso0) but do not
include detailed experimental protocols. This data is generated through standardized,
internationally recognized methodologies, primarily the OECD (Organisation for Economic Co-
operation and Development) Guidelines for the Testing of Chemicals.

For instance, the LDso (Lethal Dose, 50%) value reported here is typically determined using
methods like OECD Test Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure). The core
principle of this experiment involves administering the chemical to a group of animals (e.g.,
rats) at several dose levels. The objective is to identify the dose that causes mortality in 50% of
the test population within a specified timeframe, thereby providing a quantitative measure of
acute oral toxicity. Similarly, LCso (Lethal Concentration, 50%) values are determined via
inhalation exposure studies (e.g., OECD Test Guideline 403) to assess the concentration of a
vapor or mist that is fatal to half of the test animals.

Hazard Response and Emergency Procedures

The chemical's high reactivity and toxicity necessitate stringent and well-defined emergency
protocols. The logical flow from hazard identification to first aid is critical for minimizing harm
upon exposure.
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Primary Hazard Statements

Hazard Identification

Isobutyl Chloroformate classifieclas

GHS Pictograms
(Flame, Corrosion, Skull)

Ml H314: Causes severe skin burns
and eye damage

H330: Fatal if inhaled

If inhaled

If on skin

First Aid Response

Remove to fresh air.
Immediately call physician.
Avrtificial respiration if needed.

Take off all contaminated clothing.
Rinse skin with water/shower.
Call a physician immediately.

Ifin eyes

i H302: Harmful if swallowed

If swallowed

Rinse with water for minutes.
Remove contact lenses.
Immediately call ophthalmologist.

Rinse mouth. Do NOT induce vomiting.
Call a physician immediately.

Click to download full resolution via product page

Caption: GHS Hazard Identification and First Aid Workflow for Isobutyl Chloroformate.

Handling, Storage, and Spill Management

Safe laboratory practice requires strict adherence to handling and storage protocols to prevent

accidental release and exposure.

Handling and Storage

o Handling: Always work under a chemical fume hood.[2] Do not inhale vapors or mists.[3] Use

explosion-proof equipment and non-sparking tools. Ensure the container and receiving

equipment are grounded/bonded to prevent static discharge.[4][5] Wear appropriate

Personal Protective Equipment (PPE) as detailed in the diagram below.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2] Store

locked up, accessible only to authorized personnel.[3] The material is moisture-sensitive and

should be stored under an inert gas. Keep away from heat, sparks, open flames, and other

ignition sources.[4]

Spill Response Workflow

In the event of a spill, a systematic response is crucial to ensure safety and environmental

protection.
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Immediate Actions

Evacuate non-essential personnel

Ensure adequate ventilation

Remove all ignition sources

Containment & Cleanup

H
1

Regtired Personal Protective Equipment (PPE)
\

I
I
i
i
i
i
i
i i
Contain s(:iﬁ‘xi;r?{r??:absorbent Self-contained breathing apparatus Butyl-rubber or other Flame retardant antistatic Tightly fitting safety goggles
(g Cr?emizorb@ dry sand) or appropriate vapor respirator resistant gloves protective clothing and face shield
Collect using non-sparking tools
into a suitable, closed container

Dispose of as hazardous waste

according to regulations

Click to download full resolution via product page

Caption: Logical Workflow for Spill Response and Personal Protective Equipment (PPE)
Selection.

Transport Information

Isobutyl chloroformate is regulated as a hazardous material for transport due to its multiple
hazards.
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Proper Subsidiary .
. o Hazard Packing
Regulation UN Number  Shipping Hazard
Class Group
Name Classes

Toxic by
inhalation
liquid,
DOT (US) UN3489 6.1 3,8 [
flammable,
corrosive,

n.o.s.

Toxic by
inhalation
liquid,
IMDG UN3489 6.1 3,8 |
flammable,
corrosive,

Nn.o.s.

Toxic by
inhalation
liquid,
flammable,
corrosive,
IATA UN3489 6.1 3,8 I
n.o.s.
(Forbidden
for
Passenger

Aircraft)

Table 4: Transportation and Shipping Regulations.[3]

Conclusion

Isobutyl chloroformate is a valuable laboratory reagent that presents significant flammable,
corrosive, and toxic hazards. Safe handling is contingent upon a thorough understanding of its
properties, strict adherence to engineering controls (fume hoods), mandatory use of
appropriate PPE, and well-rehearsed emergency procedures. The information and workflows
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presented in this guide serve as a critical resource for minimizing risk and ensuring the safety
of all personnel in a research and development environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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